Cas no 1525655-59-7 (3-Methyl-4-(thiophen-2-yl)butan-1-amine)
1525655-59-7 structure
Product Name:3-Methyl-4-(thiophen-2-yl)butan-1-amine
CAS No:1525655-59-7
MF:C9H15NS
MW:169.28710103035
CID:5561929
PubChem ID:81013374
Update Time:2023-07-10
3-Methyl-4-(thiophen-2-yl)butan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL20967774
- 1525655-59-7
- 3-methyl-4-(thiophen-2-yl)butan-1-amine
- AKOS019582481
- EN300-4334758
- 3-Methyl-4-(thiophen-2-yl)butan-1-amine
-
- Inchi: 1S/C9H15NS/c1-8(4-5-10)7-9-3-2-6-11-9/h2-3,6,8H,4-5,7,10H2,1H3
- InChI Key: PWCCOWMGASYFJY-UHFFFAOYSA-N
- SMILES: S1C=CC=C1CC(C)CCN
Computed Properties
- Exact Mass: 169.09252066g/mol
- Monoisotopic Mass: 169.09252066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 54.3Ų
3-Methyl-4-(thiophen-2-yl)butan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4334758-0.05g |
3-methyl-4-(thiophen-2-yl)butan-1-amine |
1525655-59-7 | 0.05g |
$1140.0 | 2023-07-07 | ||
| Enamine | EN300-4334758-0.1g |
3-methyl-4-(thiophen-2-yl)butan-1-amine |
1525655-59-7 | 0.1g |
$1195.0 | 2023-07-07 | ||
| Enamine | EN300-4334758-0.25g |
3-methyl-4-(thiophen-2-yl)butan-1-amine |
1525655-59-7 | 0.25g |
$1249.0 | 2023-07-07 | ||
| Enamine | EN300-4334758-0.5g |
3-methyl-4-(thiophen-2-yl)butan-1-amine |
1525655-59-7 | 0.5g |
$1302.0 | 2023-07-07 | ||
| Enamine | EN300-4334758-1.0g |
3-methyl-4-(thiophen-2-yl)butan-1-amine |
1525655-59-7 | 1.0g |
$1357.0 | 2023-07-07 | ||
| Enamine | EN300-4334758-2.5g |
3-methyl-4-(thiophen-2-yl)butan-1-amine |
1525655-59-7 | 2.5g |
$2660.0 | 2023-07-07 | ||
| Enamine | EN300-4334758-5.0g |
3-methyl-4-(thiophen-2-yl)butan-1-amine |
1525655-59-7 | 5.0g |
$3935.0 | 2023-07-07 | ||
| Enamine | EN300-4334758-10.0g |
3-methyl-4-(thiophen-2-yl)butan-1-amine |
1525655-59-7 | 10.0g |
$5837.0 | 2023-07-07 |
3-Methyl-4-(thiophen-2-yl)butan-1-amine Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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